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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing, administration, and

experimental protocols for Leritrelvir (also known as RAY1216) in in vivo mouse model

studies, based on available preclinical data. Leritrelvir is a potent, orally active inhibitor of the

SARS-CoV-2 main protease (Mpro), a critical enzyme in the viral replication cycle.[1][2]

Mechanism of Action
Leritrelvir functions as a covalent inhibitor of the SARS-CoV-2 main protease (Mpro, also

known as 3CLpro).[1][2] By binding to the catalytic cysteine residue (Cys145) in the active site

of the enzyme, it blocks the cleavage of viral polyproteins, which is an essential step for viral

replication and assembly.[1][2] This targeted inhibition ultimately suppresses viral propagation.
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Experimental Setup

Infection and Treatment

Monitoring and Endpoint Analysis

Acclimatization of hACE2 Transgenic Mice

Randomization into Treatment and Control Groups

Intranasal Inoculation with SARS-CoV-2

Initiation of Leritrelvir Treatment (e.g., 150, 300, 600 mg/kg/day, i.g.)

Post-infection

Vehicle Control Administration

Post-infection

Daily Dosing for 5 Days

Daily Monitoring of Body Weight and Clinical Signs

Euthanasia and Sample Collection (Day 5 post-infection)

Analysis of Lung Viral Titer (e.g., qPCR, TCID50) Histopathological Examination of Lung Tissue Survival Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Leritrelvir Dosage and Administration in In Vivo Mouse
Models: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401723#leritrelvir-dosage-for-in-vivo-mouse-
model-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b12401723?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/leritrelvir.html
https://www.researchgate.net/publication/379410559_Preclinical_evaluation_of_the_SARS-CoV-2_M_inhibitor_RAY1216_shows_improved_pharmacokinetics_compared_with_nirmatrelvir
https://www.benchchem.com/product/b12401723#leritrelvir-dosage-for-in-vivo-mouse-model-studies
https://www.benchchem.com/product/b12401723#leritrelvir-dosage-for-in-vivo-mouse-model-studies
https://www.benchchem.com/product/b12401723#leritrelvir-dosage-for-in-vivo-mouse-model-studies
https://www.benchchem.com/product/b12401723#leritrelvir-dosage-for-in-vivo-mouse-model-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12401723?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

